Cas no 1216784-46-1 (1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine
• CAS No: 1216784-46-1
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6031950
• PubChem ID: 21060278
• Update Time: 2025-10-28

1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine
• furan-2-yl(4-neopentylpiperazin-1-yl)methanone
• AKOS026703203
• [4-(2,2-dimethylpropyl)piperazin-1-yl]-(furan-2-yl)methanone
• SCHEMBL12788446
• 1216784-46-1
• F6541-4897

• Inchi： 1S/C14H22N2O2/c1-14(2,3)11-15-6-8-16(9-7-15)13(17)12-5-4-10-18-12/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： AXQMWHJDKBHBBG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(CC1)CC(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine

Introduction to 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine (CAS No. 1216784-46-1)

1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine (CAS No. 1216784-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a piperazine ring and a furan-2-carbonyl group, along with the dimethylpropyl substituent, contributes to its distinct pharmacological properties.

The piperazine moiety is a common structural element in many pharmaceuticals, known for its ability to modulate the activity of various receptors and transporters. In the context of 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine, the piperazine ring likely plays a crucial role in enhancing the compound's binding affinity and selectivity for specific targets. The presence of the furan-2-carbonyl group adds further complexity to the molecule, potentially influencing its biological activity and metabolic stability.

The dimethylpropyl substituent is an important structural feature that can affect the lipophilicity and overall pharmacokinetic properties of the compound. This substituent may enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and distribution within the body. Recent studies have highlighted the significance of such alkyl substituents in optimizing the pharmacological profile of small molecules.

In terms of its potential therapeutic applications, 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine has been investigated for its effects on central nervous system (CNS) disorders. Preliminary research suggests that this compound may have neuroprotective properties, potentially useful in treating conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are thought to involve modulation of neurotransmitter systems and reduction of oxidative stress.

Beyond CNS disorders, there is growing interest in exploring the anti-inflammatory and anti-cancer properties of 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in vitro. These findings suggest that it may have broad therapeutic potential across multiple disease areas.

The synthesis of 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves coupling reactions between appropriate intermediates, followed by purification steps to obtain the final product. The availability of high-purity material is crucial for conducting rigorous preclinical and clinical studies.

In conclusion, 1-(2,2-dimethylpropyl)-4-(furan-2-carbonyl)piperazine (CAS No. 1216784-46-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for both academic and industrial investigations. Ongoing research aims to elucidate its mechanisms of action and evaluate its safety and efficacy in preclinical models, paving the way for potential clinical applications.